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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexylamine

Cat. No.: B096197 Get Quote

Proper disposal of 3,3,5-Trimethylcyclohexylamine is critical due to its hazardous properties,

including flammability and severe corrosivity to skin and eyes.[1] Adherence to strict safety

protocols and regulatory requirements is essential to protect personnel and the environment.

This guide provides detailed procedures for the safe handling and disposal of this chemical,

tailored for research, scientific, and drug development professionals.

Safety and Hazard Summary
3,3,5-Trimethylcyclohexylamine is a flammable liquid and vapor that causes severe skin

burns and eye damage.[1] It is harmful if swallowed and may cause an allergic skin reaction.

Therefore, handling and disposal require robust safety measures, including the use of

appropriate Personal Protective Equipment (PPE) and adherence to local and national

hazardous waste regulations.

Chemical and Physical Properties
The following table summarizes key quantitative data for 3,3,5-Trimethylcyclohexylamine and

its common isomer mixture, Isophorone Diamine.
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Property Value

Molecular Formula C9H19N

Molecular Weight 141.25 g/mol

Boiling Point 247 °C (lit.)

Melting Point 10 °C (lit.)

Flash Point >230 °F (>110 °C)

Density 0.924 g/mL at 20 °C (lit.)

Vapor Pressure 0.02 hPa at 20 °C

log Kow 0.99 (Indicates low bioaccumulation potential)[2]

Toxicity to Fish (LC50)
110 mg/l for Leuciscus idus (Golden orfe) over

96 hours

Note: Some data corresponds to the related compound Isophorone Diamine (CAS 2855-13-2),

which is an isomer mixture containing 3,3,5-trimethylcyclohexylamine.[3]

Step-by-Step Disposal Protocol
Disposal of 3,3,5-Trimethylcyclohexylamine must be conducted as hazardous waste. Do not

discharge it into sewer systems or the environment.[1]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and protective

clothing to prevent any skin contact.[1][4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[1]

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[1]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and explosion-proof equipment.[1]

2. Waste Collection and Storage:

Container: Collect waste 3,3,5-Trimethylcyclohexylamine in its original container or a

suitable, properly labeled, and tightly closed chemical waste container.[1]

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name:

"3,3,5-Trimethylcyclohexylamine". Mark the container to indicate its hazards, such as

"Corrosive" and "Flammable".

Storage: Store the waste container in a designated, locked-up, cool, dry, and well-ventilated

area, away from incompatible materials.[1][5] Do not mix with other waste streams.

3. Spill and Leak Management:

Containment: In case of a spill, prevent further leakage if it is safe to do so.[1] Evacuate

personnel to a safe area.

Cleanup: Remove all ignition sources.[1] Collect the spilled material using spark-proof tools

and an inert absorbent material.

Disposal of Cleanup Materials: Place the absorbed material and contaminated items into a

suitable container for disposal as hazardous waste, in accordance with appropriate laws and

regulations.[1]

4. Final Disposal Procedure:

Professional Disposal: The material must be disposed of by a licensed chemical destruction

facility or through controlled incineration with flue gas scrubbing.[1]

Regulatory Compliance: Dispose of the contents and container in accordance with all

applicable local, state, and federal laws and regulations.[1] Contact your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.
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5. Contaminated Packaging Disposal:

Uncleaned Containers: Handle uncleaned containers in the same manner as the product

itself.

Decontamination: Containers can be triple-rinsed with a suitable solvent. The rinsate must be

collected and managed as acute hazardous waste.[6]

Final Disposal of Packaging: After proper decontamination, the packaging can be offered for

recycling or reconditioning. Alternatively, it can be punctured to render it unusable and

disposed of in a sanitary landfill, if permitted by local regulations. Combustible packaging

materials may be incinerated.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3,3,5-
Trimethylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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